Cas no 941874-96-0 (2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methylphenyl)acetamide)

• Product Name: 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methylphenyl)acetamide
• CAS No: 941874-96-0
• MF: C₂₂H₂₂N₄O₃S₂
• MW: 454.565082073212
• CID: 5903123
• PubChem ID: 16899528
• Update Time: 2025-05-20

2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-[2-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• 941874-96-0
• F2335-1031
• N-(3-acetamidophenyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide
• 2-[(4-{[(3-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• AKOS024641293
• 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methylphenyl)acetamide

• Inchi： 1S/C22H22N4O3S2/c1-14-6-8-16(9-7-14)24-21(29)13-31-22-26-19(12-30-22)11-20(28)25-18-5-3-4-17(10-18)23-15(2)27/h3-10,12H,11,13H2,1-2H3,(H,23,27)(H,24,29)(H,25,28)
• InChI Key： GUWSIFSMIZHTGT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(NC(=O)C)=C1)(=O)CC1=CSC(SCC(NC2=CC=C(C)C=C2)=O)=N1

Computed Properties

• Exact Mass: 454.11333292g/mol
• Monoisotopic Mass: 454.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 154Ų

Additional information on 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methylphenyl)acetamide

2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methylphenyl)acetamide

The compound with CAS No. 941874-96-0, known as 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methylphenyl)acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science.

Recent studies have highlighted the importance of thiazole derivatives like this compound in the development of bioactive molecules. The presence of a thiazole ring, a sulfanyl group, and an acetamide moiety contributes to its versatile reactivity and biological activity. Researchers have explored its potential as an anti-inflammatory agent, given its ability to inhibit key enzymes involved in inflammatory pathways.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, condensation reactions, and acetylation. The use of advanced catalytic systems has enabled the efficient production of this molecule with high purity and yield. Its structural characterization has been performed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing detailed insights into its molecular geometry.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a modulator of protein-protein interactions makes it a valuable tool in drug design. Additionally, its stability under physiological conditions and favorable pharmacokinetic properties make it a strong candidate for further preclinical studies.

Recent advancements in computational chemistry have allowed for the prediction of this compound's interactions with various biological targets. Molecular docking studies have revealed potential binding sites on key proteins, suggesting its role in treating conditions such as neurodegenerative diseases and cancer.

The development of green chemistry approaches for synthesizing this compound has also been a focus of recent research efforts. By utilizing renewable resources and minimizing waste generation, scientists aim to make the production process more sustainable while maintaining the quality and efficacy of the final product.

In conclusion, 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methylphenyl)acetamide (CAS No. 941874-96-0) represents a significant advancement in organic synthesis and drug discovery. Its unique properties and versatile applications position it as a key molecule for future research and development in the chemical sciences.